Cas no 75457-09-9 (2,4,8,10-Tetraoxa-3,9-diphosphaspiro[5.5]undecane, 3,9-dibutoxy-)

2,4,8,10-Tetraoxa-3,9-diphosphaspiro[5.5]undecane, 3,9-dibutoxy- structure
75457-09-9 structure
Product Name:2,4,8,10-Tetraoxa-3,9-diphosphaspiro[5.5]undecane, 3,9-dibutoxy-
CAS No:75457-09-9
MF:C13H26O6P2
MW:340.289466381073
CID:539497
PubChem ID:54210548
Update Time:2025-04-19

2,4,8,10-Tetraoxa-3,9-diphosphaspiro[5.5]undecane, 3,9-dibutoxy- Chemical and Physical Properties

Names and Identifiers

    • 2,4,8,10-Tetraoxa-3,9-diphosphaspiro[5.5]undecane, 3,9-dibutoxy-
    • 3,9-dibutoxy-2,4,8,10-tetraoxa-3,9-diphosphaspiro[5.5]undecane
    • 75457-09-9
    • DTXSID60709784
    • Inchi: 1S/C13H26O6P2/c1-3-5-7-14-20-16-9-13(10-17-20)11-18-21(19-12-13)15-8-6-4-2/h3-12H2,1-2H3
    • InChI Key: DCHFYLMMGGJTSP-UHFFFAOYSA-N
    • SMILES: P1(OCCCC)OCC2(COP(OCCCC)OC2)CO1

Computed Properties

  • Exact Mass: 340.12058
  • Monoisotopic Mass: 340.12046254g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 8
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 55.4Ų

Experimental Properties

  • PSA: 55.38
Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.